Cas no 79495-61-7 ((R)-3,6a-Dimethyl-9-(1-oxooctyl)-6H-furo[2,3-h]-2-benzopyran-6,8(6aH)-dione)

(R)-3,6a-Dimethyl-9-(1-oxooctyl)-6H-furo[2,3-h]-2-benzopyran-6,8(6aH)-dione structure
79495-61-7 structure
Product Name:(R)-3,6a-Dimethyl-9-(1-oxooctyl)-6H-furo[2,3-h]-2-benzopyran-6,8(6aH)-dione
CAS No:79495-61-7
MF:C21H24O5
MW:356.412266731262
CID:1797806
PubChem ID:146682039
Update Time:2025-04-21

(R)-3,6a-Dimethyl-9-(1-oxooctyl)-6H-furo[2,3-h]-2-benzopyran-6,8(6aH)-dione Chemical and Physical Properties

Names and Identifiers

    • (R)-3,6a-Dimethyl-9-(1-oxooctyl)-6H-furo[2,3-h]-2-benzopyran-6,8(6aH)-dione
    • (6aS)-3,6a-dimethyl-9-octanoyluro[2,3-h]isochromene-6,8-dione
    • Deflectin 1a
    • (6aS)-3,6a-Dimethyl-9-octanoyl-6H-furo[2,3-h]isochromene-6,8(6aH)-dione
    • DTXSID501336817
    • CHEBI:225140
    • 79495-61-7
    • Inchi: 1S/C21H24O5/c1-4-5-6-7-8-9-16(22)18-19-15-12-25-13(2)10-14(15)11-17(23)21(19,3)26-20(18)24/h10-12H,4-9H2,1-3H3/t21-/m1/s1
    • InChI Key: YNVKQPJBOAUYIJ-OAQYLSRUSA-N
    • SMILES: O1C(C(C(CCCCCCC)=O)=C2C3=COC(C)=CC3=CC([C@@]12C)=O)=O

Computed Properties

  • Exact Mass: 356.162
  • Monoisotopic Mass: 356.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 793
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7A^2
  • XLogP3: 3.2
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